Cas no 1388817-05-7 (2-Amino-4,6-dichloronicotinamide)

• Product Name: 2-Amino-4,6-dichloronicotinamide
• CAS No: 1388817-05-7
• MF: C₆H₅Cl₂N₃O
• MW: 206.029398679733
• CID: 5692502
• PubChem ID: 86723134
• Update Time: 2023-10-13

2-Amino-4,6-dichloronicotinamide Chemical and Physical Properties

Names and Identifiers

• IJXCAKGJXDFDFS-UHFFFAOYSA-N
• 2-amino-4,6-dichloropyridine-3-carboxamide
• 1388817-05-7
• 2-amino-4,6-dichloronicotinamide
• SCHEMBL11293369
• 3-Pyridinecarboxamide, 2-amino-4,6-dichloro-
• 2-Amino-4,6-dichloronicotinamide

• Inchi： 1S/C6H5Cl2N3O/c7-2-1-3(8)11-5(9)4(2)6(10)12/h1H,(H2,9,11)(H2,10,12)
• InChI Key： IJXCAKGJXDFDFS-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1C(N)=O)N)Cl

Computed Properties

• Exact Mass: 204.9809672g/mol
• Monoisotopic Mass: 204.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.615±0.06 g/cm3(Predicted)
• Boiling Point: 315.8±42.0 °C(Predicted)
• pka: 13.68±0.50(Predicted)